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Compound Name: 2,3-Pyridinedicarboxylic anhydride

Cat. No.: B132826 Get Quote

Introduction

2,3-Pyridinedicarboxylic anhydride, also known as quinolinic anhydride, is a versatile

chemical intermediate with significant applications in the agrochemical industry. Its reactive

anhydride functional group, attached to a pyridine ring, makes it a valuable precursor for the

synthesis of a variety of heterocyclic compounds, most notably the imidazolinone class of

herbicides. These herbicides are widely used for broad-spectrum weed control in various crops.

This application note details the use of 2,3-pyridinedicarboxylic anhydride and its derivatives

in the synthesis of two prominent imidazolinone herbicides: imazapyr and imazethapyr. The

document provides detailed experimental protocols, quantitative data, and visual diagrams of

the synthetic pathways for researchers, scientists, and professionals in the field of

agrochemical development.

Synthesis of Imidazolinone Herbicides
The general synthetic strategy for producing imidazolinone herbicides from 2,3-
pyridinedicarboxylic anhydride involves a multi-step process. This typically begins with the

dehydration of the corresponding 2,3-pyridinedicarboxylic acid to form the anhydride. The

anhydride is then reacted with an appropriate α-amino amide or α-amino nitrile, followed by

cyclization to form the characteristic imidazolinone ring.
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Imazapyr is a non-selective, broad-spectrum herbicide used for the control of a wide range of

weeds, including grasses, broadleaf weeds, and woody plants. The synthesis of imazapyr

involves the reaction of 2,3-pyridinedicarboxylic acid, which is first converted to its anhydride,

followed by condensation and cyclization with 2-amino-2,3-dimethylbutyramide.
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Fig. 1: Synthetic pathway of Imazapyr.

General Experimental Protocol for Imazapyr Synthesis

While specific, detailed protocols with quantitative data for imazapyr
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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